![B1574601 DCC-3014](/img/no-structure.png)
DCC-3014
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
DCC-3014 is a potent and orally active inhibitor of the tyrosine kinase receptor colony stimulating factor 1 receptor (CSF1R; CSF-1R; C-FMS; CD115; M-CSFR), with potential antineoplastic, macrophage checkpoint-inhibitory and immunomodulating activities. Upon administration, this compound targets and binds to CSF1R expressed on monocytes, macrophages, and osteoclasts and inhibits the binding of the CSF1R ligands colony-stimulating factor-1 (CSF-1) and interleukin-34 (IL-34), to CSF1R. This prevents CSF1R activation and CSF1R-mediated signaling in these cells. This blocks the production of inflammatory mediators by macrophages and monocytes and reduces inflammation.
Scientific Research Applications
Scientific Research Applications of DCC-3014
Overview of this compound
This compound is an orally administered kinase inhibitor specifically targeting the switch pocket of colony-stimulating factor 1 receptor (CSF1R). It exhibits significant selectivity against kinases homologous to CSF1R, such as KIT, and shows greater selectivity against other human kinases (Taylor et al., 2019).
Application in Cancer Research
In cancer research, this compound is being explored for its potential to modulate tumor-associated macrophages (TAMs), which are known to enable tumor cells to escape from immune surveillance. By inhibiting TAMs or other CSF1R signaling-dependent pro-tumor activities, this compound is designed to exhibit antitumor effects (Smith et al., 2016).
Phase 1 Study in Advanced Solid Tumors
A Phase 1 study of this compound was conducted to assess its safety, tolerability, pharmacokinetics, and pharmacodynamics in patients with advanced solid tumors, including diffuse-type tenosynovial giant cell tumor. Preliminary results indicated that this compound was generally well-tolerated and showed expected pharmacodynamic changes (Taylor et al., 2019).
Potential in Combination Therapies
There is ongoing research into the potential of combining this compound with other oncology immune checkpoint inhibitors or chemotherapeutic agents. This approach is based on its ability to modulate the tumor microenvironment by targeting myeloid cells and repolarizing adaptive immune cells (Rosenbaum et al., 2021).
Properties
IUPAC Name |
N/A |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
DCC-3014; DCC 3014; DCC3014; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.